Cas no 138611-43-5 (Ethanone, 1-(4,5,6,7-tetrahydro-2-oxepinyl)- (9CI))

• Product Name: Ethanone, 1-(4,5,6,7-tetrahydro-2-oxepinyl)- (9CI)
• CAS No: 138611-43-5
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1254541
• PubChem ID: 15178540
• Update Time: 2025-04-20

Ethanone, 1-(4,5,6,7-tetrahydro-2-oxepinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5,6,7-tetrahydro-2-oxepinyl)- (9CI)
• 138611-43-5
• 1-(2,3,4,5-Tetrahydrooxepin-7-yl)ethanone

• Inchi： 1S/C8H12O2/c1-7(9)8-5-3-2-4-6-10-8/h5H,2-4,6H2,1H3
• InChI Key： MTOGWSFGLUWOIW-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CCCCC1

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3